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Compound of Interest

Compound Name:
7-Methyl-1-benzofuran-2-

carboxylic acid

Cat. No.: B169774 Get Quote

An In-depth Technical Guide to the Safety and Handling of 7-Methyl-1-benzofuran-2-
carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for 7-
Methyl-1-benzofuran-2-carboxylic acid (CAS No: 17349-64-3). The information is compiled

from multiple safety data sheets to ensure a thorough understanding of the potential hazards

and the necessary precautions for safe laboratory use.

Hazard Identification and Classification
7-Methyl-1-benzofuran-2-carboxylic acid is classified as a hazardous substance. The

following tables summarize its GHS classification and associated hazard and precautionary

statements.

Table 1: GHS Classification
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Classification Category

Skin Irritation Category 2

Serious Eye Irritation Category 2 / 2A

Specific target organ toxicity – single exposure

(Respiratory tract irritation)
Category 3

Sources:[1][2][3][4]

Table 2: Hazard and Precautionary Statements
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Type Code Statement

Hazard H315 Causes skin irritation.[1][3][4]

H319
Causes serious eye irritation.

[1][3][4]

H335
May cause respiratory

irritation.[1][3][4]

Precautionary (Prevention) P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1][3]

P264
Wash skin thoroughly after

handling.[3]

P271
Use only outdoors or in a well-

ventilated area.[1][3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3]

Precautionary (Response) P302+P352
IF ON SKIN: Wash with plenty

of water.[1][3]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1][3]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][3]

P312
Call a POISON CENTER or

doctor if you feel unwell.[3][5]

P319
Get medical help if you feel

unwell.[1]
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P332+P313
If skin irritation occurs: Get

medical advice/attention.[3][5]

P337+P313

If eye irritation persists: Get

medical advice/attention.[3][5]

[6]

P362+P364
Take off contaminated clothing

and wash it before reuse.[1][3]

Precautionary (Storage) P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[1][3]

P405 Store locked up.[1][3]

Precautionary (Disposal) P501

Dispose of contents/container

to an appropriate treatment

and disposal facility in

accordance with applicable

laws and regulations.[1][3]

Sources:[1][2][3][4][5][6]

Physical and Chemical Properties
Limited data is available for the physical and chemical properties of this specific compound.

Table 3: Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://aksci.com/sds/8747DQ_SDS.pdf
https://www.fishersci.no/chemicalProductData_uk/wercs?itemCode=10783043&lang=EN
https://aksci.com/sds/8747DQ_SDS.pdf
https://www.fishersci.no/chemicalProductData_uk/wercs?itemCode=10783043&lang=EN
https://www.spectrumchemical.com/media/sds/TCI-M1392.pdf
https://www.chemicalbook.com/msds/7-methyl-1-benzofuran-2-carboxylic-acid.pdf
https://aksci.com/sds/8747DQ_SDS.pdf
https://www.chemicalbook.com/msds/7-methyl-1-benzofuran-2-carboxylic-acid.pdf
https://aksci.com/sds/8747DQ_SDS.pdf
https://www.chemicalbook.com/msds/7-methyl-1-benzofuran-2-carboxylic-acid.pdf
https://aksci.com/sds/8747DQ_SDS.pdf
https://www.chemicalbook.com/msds/7-methyl-1-benzofuran-2-carboxylic-acid.pdf
https://aksci.com/sds/8747DQ_SDS.pdf
https://www.chemicalbook.com/msds/7-methyl-1-benzofuran-2-carboxylic-acid.pdf
https://www.aaronchem.com/sds/35700-47-1.pdf
https://aksci.com/sds/8747DQ_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10331
https://www.fishersci.no/chemicalProductData_uk/wercs?itemCode=10783043&lang=EN
https://www.spectrumchemical.com/media/sds/TCI-M1392.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₀H₈O₃[1][7]

Molecular Weight 176.17 g/mol [1][7]

Appearance No Data Available

Melting Point 222-225 °C

Boiling Point No Data Available

Solubility No Data Available

CAS Number 17349-64-3[1]

Experimental Protocols for Hazard Determination
While the specific studies for 7-Methyl-1-benzofuran-2-carboxylic acid are not publicly

available, the hazard classifications are typically determined using standardized experimental

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD).

Skin Irritation (OECD TG 439): This in vitro test uses reconstructed human epidermis to

assess the potential of a substance to cause skin irritation. The test chemical is applied

topically to the tissue model, and cell viability is measured after a specific exposure period. A

reduction in viability below a certain threshold indicates an irritant potential, corresponding to

GHS Category 2.

Serious Eye Irritation (OECD TG 492): This is another in vitro method using reconstructed

human cornea-like epithelium. It evaluates the potential of a substance to cause serious eye

damage. Similar to the skin irritation test, the chemical is applied to the tissue surface, and

cell viability is assessed. A significant decrease in viability suggests the substance is an eye

irritant (GHS Category 2).

Specific Target Organ Toxicity – Single Exposure (Respiratory Irritation): This classification is

often based on a combination of evidence, including human data (if available), animal

studies (e.g., OECD TG 403 for acute inhalation toxicity), and in vitro testing. For respiratory
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irritation, evidence may include observations of respiratory tract pathology in animal studies

or specific mechanisms of action that suggest an irritant effect.

First Aid Measures
Immediate and appropriate first aid is crucial in case of accidental exposure.

Table 4: First Aid Procedures
Exposure Route Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Get medical help if you feel unwell.

[1][3]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. If skin

irritation occurs, consult a doctor.[1][2][8]

Eye Contact

Rinse with pure water for at least 15 minutes,

holding the eyelids open. Remove contact

lenses if present and easy to do. Continue

rinsing and consult a doctor.[1][2][8]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1][2][9]

Sources:[1][2][3][8][9]

Exposure Event Immediate Response Medical Attention

Accidental Exposure
(Inhalation, Skin, Eye, Ingestion)

Assess Situation
Ensure Scene is Safe

Remove from Exposure
(Fresh Air / Decontaminate)

Administer First Aid
(See Table 4)

Seek Immediate
Medical Attention

If symptoms persist
or exposure is severe Provide SDS to

Medical Personnel
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Caption: Workflow for first aid response following accidental exposure.

Firefighting and Accidental Release Measures
Table 5: Fire and Spill Response

Measure Protocol

Suitable Extinguishing Media
Use dry chemical, carbon dioxide, water spray,

or alcohol-resistant foam.[1][5][10]

Specific Hazards

Thermal decomposition can lead to the release

of irritating gases and vapors, such as carbon

monoxide and carbon dioxide.[5]

Firefighter Protection
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.[1][5][9]

Personal Precautions

Avoid dust formation. Use personal protective

equipment (PPE), including chemical-

impermeable gloves and safety goggles. Ensure

adequate ventilation. Evacuate personnel to

safe areas and keep people away from and

upwind of the spill.[1][2][11]

Environmental Precautions
Prevent product from entering drains or

waterways.[2][11]

Containment & Cleanup

Sweep up the material, place it in a suitable,

closed container for disposal. Avoid creating

dust.[2][11]

Sources:[1][2][5][9][10][11]

Handling, Storage, and Personal Protection
Adherence to proper handling and storage procedures is essential to minimize risk.

Table 6: Handling, Storage, and PPE
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Aspect Recommendation

Handling

Handle in accordance with good industrial

hygiene and safety practices.[5][11] Avoid

contact with skin, eyes, and clothing.[12] Avoid

breathing dust.[1] Use only in a well-ventilated

area or under a chemical fume hood.[1] Wash

hands thoroughly after handling.[12]

Storage

Store in a cool, dry, and well-ventilated place.[1]

[5] Keep the container tightly closed.[1][5] Store

locked up.[1][3][13]

Eye/Face Protection
Wear tightly fitting safety goggles or a face

shield (EN 166 or NIOSH approved).[1][11]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure.[1]

[10]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with a

particle filter (NIOSH or EN 149 approved).[1]

[10]

Engineering Controls

Ensure adequate ventilation, especially in

confined areas. A local exhaust ventilation

system is recommended. Set up emergency

exits and eyewash stations.[1][11]

Sources:[1][3][13][5][10][11][12]
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Caption: A standard workflow for safe chemical handling in a laboratory.
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Stability and Reactivity
Understanding the chemical stability and reactivity is key to safe storage and handling.

Table 7: Stability and Reactivity Profile
Parameter Description

Reactivity
No specific reactivity data is available. Generally

stable under normal conditions.[12]

Chemical Stability
Stable under recommended storage conditions

(cool, dry, well-ventilated).[9]

Possibility of Hazardous Reactions None reported under normal processing.[9][12]

Conditions to Avoid

No specific data available, but generally, avoid

creating dust and exposure to incompatible

materials.

Incompatible Materials Strong oxidizing agents.[9][14]

Hazardous Decomposition Products
Carbon oxides (CO, CO₂) upon combustion.[5]

[9][14]

Sources:[5][9][12][14]

Toxicological and Ecological Information
Toxicological Information

Acute Toxicity: No quantitative data (e.g., LD50, LC50) is available in the consulted safety

data sheets. The primary health effects are irritation to the skin, eyes, and respiratory system

upon direct contact or inhalation.[1][3]

Chronic Toxicity: No data is available regarding long-term exposure effects, carcinogenicity,

mutagenicity, or reproductive toxicity.[9]

Ecological Information
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Ecotoxicity: No quantitative data is available. It is advised to prevent the substance from

entering the environment as the effects on aquatic life are unknown.[2][11]

Persistence and Degradability: No data available.

Bioaccumulative Potential: No data available.

This guide is intended for informational purposes and should be used in conjunction with an

official Safety Data Sheet (SDS) provided by the supplier. Always perform a risk assessment

before starting any new procedure involving this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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